Cas no 88152-71-0 (1,4,8,11-Tetraoxadispiro[4.1.4.3]tetradecane-13-acetonitrile)

• Product name: 1,4,8,11-Tetraoxadispiro[4.1.4.3]tetradecane-13-acetonitrile
• CAS No: 88152-71-0
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 642968
• PubChem ID: 13173141

1,4,8,11-Tetraoxadispiro[4.1.4.3]tetradecane-13-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1,4,8,11-Tetraoxadispiro[4.1.4.3]tetradecane-13-acetonitrile
• 2-(1,4,8,11-tetraoxadispiro[4.1.4⁷.3⁵]tetradecan-13-yl)acetonitrile
• 88152-71-0
• (1,4,8,11-Tetraoxadispiro[4.1.4~7~.3~5~]tetradecan-13-yl)acetonitrile
• DTXSID30524704

• Inchi： InChI=1S/C12H17NO4/c13-2-1-10-7-11(14-3-4-15-11)9-12(8-10)16-5-6-17-12/h10H,1,3-9H2
• InChI Key： QEMBPZZCTFDMSM-UHFFFAOYSA-N
• SMILES： C1COC2(O1)CC(CC3(C2)OCCO3)CC#N

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7Ų
• XLogP3: -0.1